Cas no 669748-48-5 (4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol)
669748-48-5 structure
Product Name:4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol
CAS No:669748-48-5
MF:C15H20N4S
MW:288.411101341248
MDL:MFCD03900787
CID:880914
PubChem ID:3804133
Update Time:2025-04-19
4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-(4-(diethylamino)phenyl)-4H-1,2,4-triazole-3-thiol
- 3-[4-(diethylamino)phenyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol
- 5-[4-(diethylamino)phenyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- ART-CHEM-BB B018189
- 5-[4-(diethylamino)phenyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- AC1MWRYD
- ALBB-003508
- BBL017257
- CTK6E7319
- MolPort-001-579-630
- STK442600
- MFCD03900787
- DTXSID10396668
- 669748-48-5
- VS-05994
- AKOS003313373
- 4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD03900787
- Inchi： 1S/C15H20N4S/c1-4-11-19-14(16-17-15(19)20)12-7-9-13(10-8-12)18(5-2)6-3/h4,7-10H,1,5-6,11H2,2-3H3,(H,17,20)
- InChI Key： RAGPQLCQEQJMOG-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=CC=2)N(CC)CC)N1CC=C
Computed Properties
- Exact Mass: 288.14100
- Monoisotopic Mass: 288.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.13
- Boiling Point: 394.4°C at 760 mmHg
- Flash Point: 192.3°C
- Refractive Index: 1.603
- PSA: 72.75000
- LogP: 3.26600
4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A614733-100mg |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 100mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A614733-500mg |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 500mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A614733-1g |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 1g |
$ 320.00 | 2022-06-08 | ||
| abcr | AB214129-1 g |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol; 95% |
669748-48-5 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214129-5 g |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol; 95% |
669748-48-5 | 5 g |
€749.60 | 2023-07-20 | ||
| Chemenu | CM114760-1g |
4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM114760-5g |
4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1263904-1g |
4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263904-5g |
4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol |
669748-48-5 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB214129-1g |
4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol, 95%; . |
669748-48-5 | 95% | 1g |
€230.10 | 2025-04-17 |
4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
669748-48-5 (4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol) Related Products
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